4-(4-(difluoromethyl)-1H-imidazol-1-yl)-3-methoxyaniline

• Molecular Formula: C11H11F2N3O
• Molecular Weight: 239.22 g/mol
• IUPAC Name: 4-[4-(difluoromethyl)imidazol-1-yl]-3-methoxyaniline
• InChI: InChI=1S/C11H11F2N3O/c1-17-10-4-7(14)2-3-9(10)16-5-8(11(12)13)15-6-16/h2-6,11H,14H2,1H3
• InChI Key: QGGOMNZPLRPFPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N)N2C=C(N=C2)C(F)F

Description

4-(4-(difluoromethyl)-1H-imidazol-1-yl)-3-methoxyaniline is a useful research compound. Its molecular formula is C11H11F2N3O and its molecular weight is 239.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Step N (4): 10% Palladium on carbon (250 mg) was added under an atmosphere of nitrogen to a solution of 4-(difluoromethyl)-1-(2-methoxy-4-nitrophenyl)-1H-imidazole (2.5 g, 92.9 mmol) in methanol (25 mL). The flask was repeatedly evacuated and flushed with hydrogen gas (double balloon). The resulting mixture was allowed to stir at rt for 2 h. The reaction vessel was purged with nitrogen gas. The crude reaction mixture was filtered through a short diatomaceous earth (Celite®) plug. Rinsed reaction vessel and plug with methanol. Concentrated filtrate in vacuo. The crude product was purified using silica gel column chromatography (EtOAc/hexane) to afford 4-(4-(difluoromethyl)-1H-imidazol-1-yl)-3-methoxyaniline (1.8 g, 81% yield). LC-MS (M+H)+ 240.2. 1H NMR (400 MHz, DMSO-d6) δ ppm 8.42 (s, 1 H) 7.93 (s, 1 H) 7.47 (d, J=8.4 Hz, 1 H) 7.19-6.88 (m, 3 H) 3.81 (s, 3 H).